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An In-Depth Technical Guide to the Enzymatic Formation of Lanthionine Bridges in Peptides

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the enzymatic biosynthesis of

lanthipeptides, a class of ribosomally synthesized and post-translationally modified peptides

(RiPPs). A defining characteristic of these molecules is the presence of lanthionine (Lan) and

methyllanthionine (MeLan) thioether bridges, which are crucial for their structure and often for

their biological activity. These bridges are installed through a series of enzyme-catalyzed

reactions, creating polycyclic structures with enhanced stability and specific functionalities.

Understanding these enzymatic processes is vital for the discovery of novel bioactive peptides

and for the bioengineering of peptide-based therapeutics.

Introduction to Lanthipeptides
Lanthipeptides are named for the lanthionine amino acid, a thioether-linked dimer of two

alanine residues.[1] These cross-links are formed post-translationally within a precursor

peptide, which consists of an N-terminal "leader peptide" and a C-terminal "core peptide".[2][3]

The leader peptide acts as a recognition motif for the modifying enzymes, guiding them to the

core peptide where the modifications occur.[2] After modification, the leader peptide is typically

cleaved to release the mature, active lanthipeptide.[4] The core modifications involve two key

steps: the dehydration of serine (Ser) and threonine (Thr) residues, followed by the

intramolecular Michael-type addition of cysteine (Cys) thiols to the resulting dehydroamino
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acids.[4] This process creates the characteristic lanthionine (from Ser and Cys) and

methyllanthionine (from Thr and Cys) bridges.[5]

General Biosynthetic Pathway
The biosynthesis of all lanthipeptides follows a conserved, multi-step pathway, although the

specific enzymes involved differ between classes. The general workflow is initiated by the

ribosomal synthesis of a precursor peptide (LanA). This precursor is then recognized by a suite

of dedicated modifying enzymes that install the thioether bridges. Following modification, a

transporter (LanT) exports the peptide, and a protease (LanP) cleaves the leader peptide,

yielding the mature lanthipeptide.[4]
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Ribosomal Synthesis

Precursor Peptide (LanA)
[Leader + Core]

Translation

Post-Translational Modification
(Dehydration & Cyclization)

Modified Precursor (mLanA)

Leader Peptide Cleavage
(Protease LanP)

Mature Lanthipeptide
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Class I
Dehydratase (LanB)

Cyclase (LanC)

Class II
Bifunctional Enzyme (LanM)

Dehydratase + Cyclase

Class III
Trifunctional Enzyme (LanKC)

Kinase + Lyase + Cyclase (Zn-independent)

Class IV
Trifunctional Enzyme (LanL)

Kinase + Lyase + Cyclase (Zn-dependent)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7814823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Class I Dehydration (LanB)

Class I Cyclization (LanC)

Peptide-Ser/Thr

Glutamylated Intermediate

  LanB
+ Glu-tRNAGlu

Peptide-Dha/Dhb

  LanB
(Elimination)

Peptide-Dha/Dhb
+ Peptide-Cys

Substrate for Cyclase

Lanthionine Ring

  LanC (Zn²⁺ dependent)

 

Class II/III/IV Dehydration

Class II/III/IV Cyclization

Peptide-Ser/Thr

Phosphorylated Intermediate

  Kinase Domain
+ ATP

Peptide-Dha/Dhb

  Lyase/Dehydratase Domain
(Elimination)

Peptide-Dha/Dhb
+ Peptide-Cys

Substrate for Cyclase

Lanthionine Ring

  Cyclase Domain
(Zn²⁺ dependent for LanM/LanL)

(Zn²⁺ independent for LanKC)
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LanM/LanA Reaction Mixture

Quench Aliquot
(Acidic Buffer, pH 3.5)

Take Time Points

Alkylate Free Thiols
(Add N-ethylmaleimide)

Desalt Sample
(C18 SPE)

Analyze by LC/ESI-MS

Quantify Intermediates &
Determine Rate Constants

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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